1,3-Dichloro-8-fluoroisoquinoline

• Molecular Formula: C9H4Cl2FN
• Molecular Weight: 216.04 g/mol
• IUPAC Name: 1,3-dichloro-8-fluoroisoquinoline
• InChI: InChI=1S/C9H4Cl2FN/c10-7-4-5-2-1-3-6(12)8(5)9(11)13-7/h1-4H
• InChI Key: OEJFEZQYVZUSEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NC(=C2C(=C1)F)Cl)Cl

Description

1,3-Dichloro-8-fluoroisoquinoline is a heterocyclic compound that belongs to the isoquinoline family. Isoquinolines are nitrogen-containing aromatic compounds that are structurally similar to quinolines. The presence of chlorine and fluorine atoms in the 1,3 and 8 positions, respectively, imparts unique chemical properties to this compound, making it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,3-Dichloro-8-fluoroisoquinoline can be synthesized through various methods. One common approach involves the direct fluorination of 1,3-dichloroisoquinoline using potassium fluoride. The reaction is typically carried out in an organic solvent such as dimethyl sulfoxide (DMSO) at elevated temperatures . The chemoselectivity of this reaction is attributed to the lability of the carbon–halogen bond at the 1-position of the isoquinoline ring .

Industrial Production Methods: Industrial production of 1,3-dichloro-8-fluoroisoquinoline often involves large-scale synthesis using similar fluorination techniques. The process is optimized for yield and purity, with careful control of reaction conditions to minimize by-products and ensure consistent quality. The compound is then purified using standard techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 1,3-Dichloro-8-fluoroisoquinoline undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms at the 1 and 3 positions can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium amide or thiourea in polar solvents like DMSO or DMF.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products:

Substituted Isoquinolines: Products with various functional groups replacing the chlorine atoms.

Oxidized/Reduced Derivatives: Compounds with altered oxidation states, leading to different chemical properties.

Scientific Research Applications

Pharmaceuticals

• Antimicrobial Activity : Research indicates that 1,3-dichloro-8-fluoroisoquinoline exhibits significant antimicrobial properties. It has been tested against various bacterial strains, showing efficacy comparable to traditional antibiotics. Its mechanism involves inhibiting bacterial growth by disrupting cellular processes .
• Cancer Treatment : The compound has shown promise in cancer research, particularly as an inhibitor of cyclin D1 in colorectal cancer cells. Studies have demonstrated that it can induce cell cycle arrest and apoptosis in cancerous cells, making it a candidate for further development as an anticancer agent .
• Enzyme Inhibition : The compound's structure allows it to interact with specific enzymes, potentially serving as a lead compound for developing enzyme inhibitors. This is particularly relevant in targeting metabolic pathways associated with various diseases.

Agrochemicals

• Pesticide Development : Due to its biological activity, 1,3-dichloro-8-fluoroisoquinoline is being explored as a component in pesticide formulations. Its efficacy against microbial pathogens can enhance crop protection strategies .
• Herbicide Potential : Initial studies suggest that derivatives of this compound may exhibit herbicidal properties, thereby contributing to sustainable agricultural practices by reducing reliance on conventional herbicides.

Materials Science

• Polymer Chemistry : The compound can be utilized as a building block in polymer synthesis, contributing to the development of new materials with enhanced properties such as thermal stability and chemical resistance.
• Fluorescent Materials : Due to its unique fluorinated structure, 1,3-dichloro-8-fluoroisoquinoline is being investigated for applications in light-emitting devices and sensors, leveraging its photophysical properties.

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against various bacteria including E. coli and Staphylococcus aureus
Anticancer	Induces apoptosis in colorectal cancer cells via cyclin D1 inhibition
Enzyme Inhibition	Potential inhibitor of metabolic enzymes linked to disease processes
Pesticide Activity	Potential use in developing new agrochemicals
Polymer Applications	Used as a building block for advanced materials

Case Studies

• Antimicrobial Efficacy : A study conducted on the antimicrobial properties of 1,3-dichloro-8-fluoroisoquinoline revealed that it effectively inhibited the growth of multiple pathogenic bacterial strains. The compound was tested using standard disc diffusion methods and exhibited zones of inhibition comparable to established antibiotics like ciprofloxacin .
• Cancer Research : In vitro studies on colorectal cancer cells demonstrated that treatment with 1,3-dichloro-8-fluoroisoquinoline resulted in significant cell death at micromolar concentrations. The mechanism was linked to the downregulation of cyclin D1 and upregulation of cell cycle inhibitors like p21Waf1/Cip1 .

Mechanism of Action

The mechanism of action of 1,3-dichloro-8-fluoroisoquinoline depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, leading to inhibition or activation of specific pathways . The presence of fluorine and chlorine atoms can enhance its binding affinity and selectivity for these targets, contributing to its biological activity .

Comparison with Similar Compounds

• 1,3-Dichloro-7-fluoroisoquinoline
• 1,3-Dichloro-6-fluoroisoquinoline
• 3-Chloro-1-fluoroisoquinoline

Comparison: 1,3-Dichloro-8-fluoroisoquinoline is unique due to the specific positioning of the chlorine and fluorine atoms, which influences its chemical reactivity and biological activity. Compared to its analogs, it may exhibit different selectivity and potency in various applications, making it a valuable compound for targeted research and development .

Biological Activity

1,3-Dichloro-8-fluoroisoquinoline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article synthesizes current research findings, including data tables and case studies, to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

1,3-Dichloro-8-fluoroisoquinoline is characterized by its isoquinoline backbone, which is substituted at the 1 and 3 positions with chlorine atoms and at the 8 position with a fluorine atom. This specific arrangement influences its interaction with biological targets.

Biological Activity Overview

The biological activity of 1,3-Dichloro-8-fluoroisoquinoline has been primarily studied in the context of its anticancer properties and its effects on various cellular pathways.

Anticancer Activity

Research has demonstrated that 1,3-Dichloro-8-fluoroisoquinoline exhibits significant antiproliferative effects against several cancer cell lines. The compound's mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Table 1: Antiproliferative Activity of 1,3-Dichloro-8-fluoroisoquinoline

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical)	9.8	Induction of apoptosis, G2/S arrest
MCF-7 (Breast)	15.7	Upregulation of p53, caspase activation
SK-N-SH (Neuroblastoma)	2.03	p53 pathway interference

The IC50 values indicate the concentration required to inhibit cell growth by 50%. The compound shows varying potency across different cancer types, suggesting a selective action mechanism.

1,3-Dichloro-8-fluoroisoquinoline's biological activity can be attributed to several mechanisms:

• Induction of Apoptosis : The compound promotes apoptosis through the upregulation of pro-apoptotic factors such as Bax while downregulating anti-apoptotic proteins like Bcl-2.
• Cell Cycle Arrest : It has been shown to induce G2/S phase arrest in cancer cells, thereby preventing their proliferation.
• p53 Pathway Activation : The compound enhances the expression levels of p53, a critical tumor suppressor protein involved in cell cycle regulation and apoptosis.

Case Studies

Several studies have explored the effects of 1,3-Dichloro-8-fluoroisoquinoline on specific cancer models:

• HeLa Cell Study : In a study involving HeLa cells, treatment with the compound resulted in significant apoptosis as evidenced by increased caspase activity and DNA fragmentation after 48 hours of exposure. The study reported an IC50 value of 9.8 µM, indicating a potent antiproliferative effect .
• MCF-7 Breast Cancer Cells : Another investigation focused on MCF-7 cells revealed that treatment with 15.7 µM of the compound led to an upregulation of p53 and subsequent activation of downstream apoptotic pathways. This study highlighted the potential use of this compound in breast cancer therapy .
• Neuroblastoma Models : Research on neuroblastoma SK-N-SH cells showed that at an IC50 value of 2.03 µM, the compound interfered with the p53 signaling pathway, leading to increased apoptosis rates .